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It is crucial to distinguish 1-aminoethanol from its more common structural isomer, 2-aminoethanol

(commonly known as ethanolamine). The difference lies in the position of the functional groups [1]:

2-Aminoethanol

Feature 1-Aminoethanol EmmlETe

IUPAC Name 1-Aminoethan-1-ol [1] 2-Aminoethan-1-ol [2]
Chemical Formula C2H7NO [1] C2H7NO [3]

Structure CHs-CH(NH2)-OH [1] H2N-CH2-CH2-OH [3]
Functional Groups Secondary alcohol, primary amine on  Primary alcohol, primary amine

the same carbon

Stereochemistry Chiral center (carbon with four Achiral [1]
different substituents); has two
stereoisomers [1]

CommerciallResearch Mainly of theoretical interest; not a Of considerable importance in
Significance pure material [1] commerce and biology [1] [4]
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The structure of 1-aminoethanol can be visualized and its chiral nature understood with the following

diagram:

Four Different Substituents

Hydroxyl Group (-OH) Hydrogen Atom (-H)

Central Carbon

1-Aminoethanol

Click to download full resolution via product page

Structure of 1-aminoethanol showing its chiral center.

Physicochemical Properties of Aminoalcohols

The table below summarizes the basic quantitative data for 1-aminoethanol and, for comparison, its isomer

2-aminoethanol.

Property 1-Aminoethanol 2-Aminoethanol (for comparison)

Molecular Mass  61.084 g-mol~1[1] 61.1 g-mol~1 [3]

Physical State Information limited; exists in solution [1] Colourless, viscous, hygroscopic
liquid [3]

Boiling Point Not specified in available literature 171°C [3]
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Property 1-Aminoethanol 2-Aminoethanol (for comparison)
Melting Point Not specified in available literature 10°C [3]

Density Not specified in available literature 1.02 (water = 1) [3]

Solubility in Information limited; formed in aqueous Freely soluble [3]

Water ammonia [1]

Flash Point Not specified in available literature 85°C (closed cup) [3]

Synthesis and Formation of 1-Aminoethanol

1-Aminoethanol is not typically isolated as a pure compound. The primary method of its formation is in

solution as an intermediate.

¢ Formation from Acetaldehyde and Ammonia: 1-Aminoethanol is formed in a solution of
acetaldehyde and aqueous ammonia [1]. This reaction was first observed by Johann Wolfgang
Dobereiner in 1833 [1].

¢ Role as a Reaction Intermediate: It is suggested as an intermediate in the Strecker synthesis of
alanine, an amino acid [1].

Key Considerations for Researchers

For professionals in drug development, the following points are critical:

e Chirality: The chiral nature of 1-aminoethanol is its most significant feature from a drug
development perspective. The presence of two stereoisomers means they could have different
biological activities, metabolic pathways, and toxicities. Any research involving this molecule would
require enantioselective synthesis or separation techniques [1].

¢ Instability and Theoretical Focus: The literature consistently notes that 1-aminoethanol is not a
stable, pure compound but exists in equilibrium or as a reaction intermediate. This makes it a subject
of theoretical and mechanistic studies rather than a direct candidate for formulation [1].

e Contrast with 2-Aminoethanol: Do not confuse its properties with those of 2-aminoethanol
(ethanolamine). 2-Aminoethanol is a stable, widely used compound that plays a vital role in biological
systems as a head group in the phospholipid phosphatidylethanolamine, is utilized by many
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bacteria as a carbon/nitrogen source, and has been linked to virulence in pathogens like Salmonella

[4] [5] [6].

Proposed Experimental Workflow for Investigation

Given the lack of pure 1-aminoethaneol, studying it would likely involve investigating its formation and role

in reaction systems. The following workflow outlines a potential experimental approach:

G’repare Reaction Mixture]

Combine Acetaldehyde
and Aqueous Ammonia

Maintain Controlled
Temperature/pH

Monitor Reaction
(Spectroscopy/Chromatography)

Characterize Intermediate/Product
(NMR, MS, IR)

Investigate Downstream Reactivity
(e.q., in Strecker Synthesis)

Click to download full resolution via product page

A proposed workflow for studying 1-aminoethanol as an intermediate.
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Conclusion

In summary, 1-aminoethanol is a simple molecule with complex characteristics due to its chirality and
instability. Current scientific knowledge is primarily rooted in its role as a theoretical structure and reaction

intermediate, with comprehensive experimental data on its pure form being limited.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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